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Compound of Interest

Compound Name: (S)-Pyrrolidin-3-ylmethanol

Cat. No.: B009950

An In-Depth Technical Guide to (S)-Pyrrolidin-3-ylmethanol: Properties, Synthesis, and
Applications in Drug Discovery

Introduction

(S)-Pyrrolidin-3-yImethanol is a chiral heterocyclic compound of significant interest to the
pharmaceutical and chemical research sectors. As a versatile building block, its value is rooted
in the prevalence of the pyrrolidine scaffold, a five-membered nitrogen heterocycle that is a
core structural motif in numerous FDA-approved drugs.[1][2] The non-planar, sp3-hybridized
nature of the pyrrolidine ring allows for a three-dimensional exploration of chemical space, a
critical advantage in designing molecules with high target specificity and optimized
pharmacological profiles.[2]

The "(S)" stereochemical designation at the 3-position is not a trivial feature; it is fundamental
to the molecule's utility. In drug development, enantiomers of a chiral compound often exhibit
vastly different potency, efficacy, and toxicity profiles. Therefore, access to enantiomerically
pure building blocks like (S)-Pyrrolidin-3-ylmethanol is essential for the stereoselective
synthesis of new chemical entities. This guide provides a comprehensive technical overview of
its chemical properties, validated synthesis and analysis protocols, and key applications,
offering field-proven insights for researchers and drug development professionals.

Core Physicochemical Properties
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(S)-Pyrrolidin-3-ylmethanol is a chiral alcohol featuring a pyrrolidine ring.[3] It is most

commonly handled and supplied as its hydrochloride salt, which offers enhanced stability and

ease of handling compared to the free base. The hygroscopic nature of the salt form

necessitates storage in a dry, sealed environment to prevent moisture absorption.[3][4]

(S)-Pyrrolidin-3-

(S)-Pyrrolidin-3-

Property ylmethanol (Free ylmethanol HCI Reference(s)
Base) (Salt)
Molecular Formula CsH11NO CsH12CINO [4151161[7118]
Molecular Weight 101.15 g/mol 137.61 g/mol [4151617118]
CAS Number 110013-19-9 1316087-88-3 (41151191
Off-white to pale beige
Appearance - ] [4]
solid
Melting Point Not widely reported 174-176 °C [4]
Slightly soluble in
Solubility - water; soluble in [4]

methanol, DMSO

Molecular Structure

The structure consists of a five-membered saturated nitrogen-containing ring (pyrrolidine)

substituted at the 3-position with a hydroxymethyl (-CH20H) group. The carbon atom at the 3-

position is the stereogenic center.

Versatile

High Purity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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